Cas no 501679-56-7 (Butanamide, 2-amino-N,N-bis(2-ethylhexyl)-3-methyl-)

Butanamide, 2-amino-N,N-bis(2-ethylhexyl)-3-methyl- structure
501679-56-7 structure
Product Name:Butanamide, 2-amino-N,N-bis(2-ethylhexyl)-3-methyl-
CAS No:501679-56-7
MF:C21H44N2O
MW:340.586866378784
CID:1561630
PubChem ID:71366751
Update Time:2025-04-21

Butanamide, 2-amino-N,N-bis(2-ethylhexyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 2-amino-N,N-bis(2-ethylhexyl)-3-methyl-
    • 2-amino-N,N-bis(2-ethylhexyl)-3-methylbutanamide
    • 501679-56-7
    • N,N-Bis(2-ethylhexyl)valinamide
    • DTXSID10790102
    • Inchi: 1S/C21H44N2O/c1-7-11-13-18(9-3)15-23(21(24)20(22)17(5)6)16-19(10-4)14-12-8-2/h17-20H,7-16,22H2,1-6H3
    • InChI Key: YGUDXGQPDNIRJT-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)N)N(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 340.34562
  • Monoisotopic Mass: 340.345364031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.33
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